Cas no 3709-16-8 (1,3-Dioxane-4,6-dione, 2-phenyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 2-phenyl-
• CAS No: 3709-16-8
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 1481099
• PubChem ID: 933829
• Update Time: 2025-04-21

1,3-Dioxane-4,6-dione, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2-phenyl-
• 2-phenyl-1,3-dioxane-4,6-dione
• SCHEMBL120709
• 3709-16-8
• DTXSID30359038
• CS-0359352
• AKOS003259120
• STL297044
• ISDGWTZFJKFKMO-UHFFFAOYSA-N
• BBL028678
• VS-08901
• DB-127844
• benzylidene malonate

• Inchi： 1S/C10H8O4/c11-8-6-9(12)14-10(13-8)7-4-2-1-3-5-7/h1-5,10H,6H2
• InChI Key： ISDGWTZFJKFKMO-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6